2-(benzenesulfonyl)-N-(3-ethyl-4-methoxy-1,3-benzothiazol-2-ylidene)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(Benzenesulfonyl)-N-(3-ethyl-4-methoxy-1,3-benzothiazol-2-ylidene)acetamide, also known as BZS, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. BZS is a sulfonamide derivative that has been synthesized and studied for its potential as an inhibitor of certain enzymes and proteins.
Scientific Research Applications
Synthesis and Antimicrobial Studies
Synthesis of Pyridine Derivatives : Researchers synthesized pyridine derivatives, including compounds structurally similar to your query, demonstrating considerable antibacterial activity. These derivatives were created by condensation reactions using benzothiazoles and benzenesulfonyl chloride (Patel & Agravat, 2009).
Antimicrobial Activity of Pyridine Derivatives : Another study focused on the synthesis of benzothiazole derivatives, showing their potential in antimicrobial applications. These compounds were evaluated for both antibacterial and antifungal activities (Patel & Agravat, 2007).
Antitumor and Anti-Inflammatory Properties
Antitumor Activity of Benzothiazole Derivatives : A study demonstrated the synthesis of benzothiazole derivatives with significant antitumor activity against various cancer cell lines. This highlights the potential of such compounds in cancer research and treatment (Sławiński & Brzozowski, 2006).
Antioxidant and Anti-Inflammatory Derivatives : The synthesis of N-(1,3-benzothiazol-2-yl) derivatives showed good antioxidant and anti-inflammatory activities. This indicates the potential use of such compounds in managing inflammation and oxidative stress-related conditions (Koppireddi et al., 2013).
Synthesis and Characterization
Crystal Structure Analysis : A study provided insights into the crystal structures of related (oxothiazolidin-2-ylidene)acetamides, contributing to the understanding of their chemical properties and potential applications (Galushchinskiy et al., 2017).
Synthesis of Novel Zinc Phthalocyanine Derivatives : Researchers synthesized new zinc phthalocyanine compounds with high singlet oxygen quantum yield, substituted with benzenesulfonamide derivative groups. These have potential applications in photodynamic therapy for cancer treatment (Pişkin et al., 2020).
Molecular Docking and Antimicrobial Evaluation : A study synthesized benzothiazole derivatives and evaluated their antimicrobial properties, including docking studies to understand their interactions with proteins. This research contributes to the development of new antimicrobial agents (Pawar et al., 2021).
Synthesis and Hypoglycemic Activity : Novel acetamide derivatives were synthesized and evaluated for their hypoglycemic activity, indicating the potential use of such compounds in managing diabetes (Nikaljea et al., 2012).
properties
IUPAC Name |
2-(benzenesulfonyl)-N-(3-ethyl-4-methoxy-1,3-benzothiazol-2-ylidene)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N2O4S2/c1-3-20-17-14(24-2)10-7-11-15(17)25-18(20)19-16(21)12-26(22,23)13-8-5-4-6-9-13/h4-11H,3,12H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZTTIICUFHXUACO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C2=C(C=CC=C2SC1=NC(=O)CS(=O)(=O)C3=CC=CC=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N2O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
390.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(benzenesulfonyl)-N-(3-ethyl-4-methoxy-1,3-benzothiazol-2-ylidene)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.